Cas no 1802496-65-6 (2-Chlorobenzene-1-carbonimidoyl azide)

• Product Name: 2-Chlorobenzene-1-carbonimidoyl azide
• CAS No: 1802496-65-6
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• CID: 5283251
• PubChem ID: 133671495
• Update Time: 2025-10-28

2-Chlorobenzene-1-carbonimidoyl azide Chemical and Physical Properties

Names and Identifiers

• 1802496-65-6
• 2-chlorobenzene-1-carbonimidoyl azide
• EN300-679317
• 2-Chlorobenzene-1-carbonimidoyl azide

• Inchi： 1S/C7H5ClN4O/c8-6-4-2-1-3-5(6)7(11-13)10-12-9/h1-4,13H/b11-7+
• InChI Key： RQCDJYJBEXLGJW-YRNVUSSQSA-N
• SMILES： ClC1C=CC=CC=1/C(=N\O)/N=[N+]=[N-]

Computed Properties

• Exact Mass: 196.0151885g/mol
• Monoisotopic Mass: 196.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47Ų

Additional information on 2-Chlorobenzene-1-carbonimidoyl azide

Recent Advances in the Study of 2-Chlorobenzene-1-carbonimidoyl azide (CAS: 1802496-65-6) in Chemical Biology and Pharmaceutical Research

2-Chlorobenzene-1-carbonimidoyl azide (CAS: 1802496-65-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique azide and imidoyl functional groups, has been explored for its reactivity and utility in various synthetic and biological contexts. Recent studies have focused on its role as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in drug discovery and development.

One of the key areas of research involving 2-Chlorobenzene-1-carbonimidoyl azide is its use in click chemistry reactions. The azide group in this compound enables efficient and selective reactions with alkynes, forming triazole derivatives under mild conditions. This property has been leveraged in the development of novel bioconjugation strategies, which are essential for labeling biomolecules and designing targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating stable triazole-linked conjugates with peptides, highlighting its potential in proteomics and drug delivery systems.

In addition to its applications in click chemistry, 2-Chlorobenzene-1-carbonimidoyl azide has been investigated for its role in the synthesis of bioactive molecules. Researchers have utilized this compound as a precursor for the construction of benzimidazole and quinazoline derivatives, which exhibit a wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. A recent study in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of a series of benzimidazole-based inhibitors using this compound, showing promising activity against specific kinase targets involved in cancer progression.

The safety and handling of 2-Chlorobenzene-1-carbonimidoyl azide have also been a subject of recent research. Due to its reactive azide group, the compound requires careful handling to prevent explosive decomposition. A 2022 publication in Chemical Health & Safety provided detailed guidelines on the storage and handling of this compound, emphasizing the importance of using appropriate protective equipment and working in well-ventilated areas. These findings are critical for ensuring the safe use of the compound in laboratory and industrial settings.

Looking ahead, the potential of 2-Chlorobenzene-1-carbonimidoyl azide in drug discovery and chemical biology remains vast. Ongoing research is exploring its utility in the development of new diagnostic tools and therapeutic agents, particularly in the fields of oncology and infectious diseases. Future studies are expected to further elucidate its mechanistic pathways and optimize its synthetic applications, paving the way for innovative solutions in pharmaceutical science.